Cas no 2870674-07-8 (6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid)

• Product Name: 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid
• CAS No: 2870674-07-8
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• CID: 6031413
• Update Time: 2025-10-21

6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid

• Inchi： 1S/C7H9N3O3/c11-7(12)6-9-8-5-4-13-3-1-2-10(5)6/h1-4H2,(H,11,12)
• InChI Key： OZTJEVVNAQHFBB-UHFFFAOYSA-N
• SMILES： O1CCCN2C(C(O)=O)=NN=C2C1

Experimental Properties

• Density: 1.67±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 484.9±47.0 °C(Predicted)
• pka: 3.15±0.20(Predicted)

Additional information on 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid

Comprehensive Guide to 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid (CAS No. 2870674-07-8)

6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid (CAS No. 2870674-07-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of triazolo-oxazepine derivatives, which are known for their versatile applications in drug discovery and medicinal chemistry. Its unique structure, combining a triazole ring and an oxazepine moiety, makes it a promising candidate for the development of novel therapeutic agents.

The molecular formula of 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid is C₈H₈N₄O₃, with a molecular weight of 208.17 g/mol. The compound exhibits a fused bicyclic system, which contributes to its stability and reactivity. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with various biological targets. The presence of the carboxylic acid group further enhances its utility in chemical modifications, enabling the synthesis of derivatives with tailored properties.

One of the key areas of interest for 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid is its potential role in central nervous system (CNS) drug development. The oxazepine ring is a common feature in many CNS-active compounds, and its incorporation into this structure has sparked investigations into its efficacy for treating neurological disorders. Additionally, the triazole ring is known for its antimicrobial and anti-inflammatory properties, making this compound a multifaceted candidate for further study.

In recent years, the demand for heterocyclic compounds like 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid has surged, driven by advancements in drug discovery and precision medicine. Researchers are exploring its potential in cancer therapy, neurodegenerative diseases, and infectious diseases. The compound's ability to serve as a pharmacophore in designing new drugs has positioned it as a valuable asset in the pharmaceutical industry.

The synthesis of 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. High-purity batches of this compound are essential for research purposes, and suppliers often provide detailed analytical data, such as NMR and HPLC profiles, to ensure quality. The compound is generally stable under standard laboratory conditions, but proper storage in a cool, dry environment is recommended to maintain its integrity.

From a commercial perspective, 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid is available through specialized chemical suppliers catering to the pharmaceutical and biotechnology sectors. Its price varies depending on purity and quantity, with bulk purchases often attracting discounts. The growing interest in custom synthesis and contract research has further expanded its market presence, as companies seek tailored solutions for their R&D needs.

In conclusion, 6,7-Dihydro-5H,9H-1,2,4-triazolo[3,4-c][1,4]oxazepine-3-carboxylic acid (CAS No. 2870674-07-8) represents a fascinating area of research in modern chemistry and drug development. Its unique structural features and broad applicability make it a compound of significant interest for scientists and industry professionals alike. As research continues to uncover its potential, this compound is poised to play a pivotal role in the next generation of therapeutic innovations.